Synthesis and Purification of Pentadecyl Carbonochloridate: A Technical Whitepaper
Synthesis and Purification of Pentadecyl Carbonochloridate: A Technical Whitepaper
Executive Summary & Chemical Profile
Pentadecyl carbonochloridate (CAS: 81705-90-0), commonly referred to as pentadecyl chloroformate, is a highly reactive C16 aliphatic building block[1]. It is widely utilized in advanced organic synthesis, particularly for generating carbonates, carbamates, and lipophilic conjugates in lipid nanoparticle (LNP) drug delivery systems. Due to the extreme electrophilicity of the chloroformate moiety and the high boiling point imparted by the long lipid chain, synthesizing and isolating this compound requires meticulous control over reaction kinetics, thermal parameters, and moisture exclusion.
This whitepaper outlines a field-proven, self-validating methodology for the synthesis and purification of pentadecyl carbonochloridate, emphasizing the mechanistic causality behind each operational parameter.
Mechanistic Causality & Reagent Selection
Historically, alkyl chloroformates were synthesized via the direct sparging of highly toxic phosgene gas into an alcohol solution[2]. To eliminate the catastrophic safety risks associated with gaseous phosgene, modern bench- and pilot-scale protocols utilize triphosgene (bis(trichloromethyl) carbonate) as a stable, solid phosgene equivalent[2][3].
The reaction proceeds via the nucleophilic attack of 1-pentadecanol on the highly electrophilic carbonyl carbon of phosgene (generated in situ from triphosgene). The inclusion of a tertiary amine—typically pyridine —is the most critical experimental choice, serving a dual mechanistic purpose:
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Acid Scavenging: It neutralizes the stoichiometric hydrochloric acid (HCl) generated during the substitution, preventing the acid-catalyzed degradation of the alcohol or the final product[3].
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Nucleophilic Catalysis: Pyridine attacks the phosgene intermediate to form a highly reactive acylpyridinium species, significantly lowering the activation energy for the subsequent attack by the sterically hindered long-chain alcohol.
Strict thermal control (5–10°C) is mandatory. Causality: Elevated temperatures accelerate a secondary nucleophilic attack by a second equivalent of 1-pentadecanol, leading to the formation of the thermodynamic dead-end byproduct: dipentadecyl carbonate[4].
Mechanistic pathway for the synthesis of pentadecyl carbonochloridate.
Experimental Protocol: Synthesis Workflow
Self-Validating System: This protocol is designed to provide real-time visual and chemical feedback. The continuous precipitation of pyridinium hydrochloride serves as a visual indicator of reaction progression, while a terminal nitrogen purge ensures the complete consumption/expulsion of unreacted phosgene, validating both stoichiometric completion and operator safety[3][4].
Materials & Stoichiometry
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1-Pentadecanol: 1.00 equivalent (Limiting reagent)
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Triphosgene: 0.40 equivalents (Provides 1.20 eq of phosgene to ensure complete conversion)
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Pyridine: 1.10 equivalents
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Solvent: Anhydrous Petroleum Ether or Dichloromethane (DCM)[4]
Step-by-Step Methodology
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Reactor Preparation: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, an addition funnel, a nitrogen inlet, and an exhaust line routed to a gas scrubber (containing 10% NaOH to neutralize off-gassed phosgene).
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Triphosgene Activation: Dissolve triphosgene (0.40 eq) in anhydrous petroleum ether. Cool the reactor to 5°C using an ice-water bath.
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Substrate Preparation: In a separate dry flask, dissolve 1-pentadecanol (1.00 eq) and pyridine (1.10 eq) in the selected solvent.
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Controlled Addition: Add the alcohol/amine solution dropwise to the triphosgene solution over 60 minutes. Critical Causality: The internal temperature must remain strictly below 10°C. Rapid addition causes localized exothermic spikes, promoting the formation of dialkyl carbonates and drastically reducing yield.
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Maturation: Remove the ice bath and stir the reaction mixture for 2–4 hours at ambient temperature. The reaction is self-validating: a dense white precipitate of pyridinium hydrochloride will form, confirming the progression of the acyl substitution[3].
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Degassing: Purge the system with a strong stream of nitrogen for 30 minutes. This physical expulsion removes any residual dissolved phosgene into the scrubber, rendering the crude mixture safe for downstream handling[3].
Purification Strategy
Long-chain alkyl chloroformates are highly thermally labile. Attempting a conventional atmospheric distillation will cause catastrophic thermal degradation, triggering decarboxylation to yield pentadecyl chloride and carbon dioxide[5][6]. Therefore, purification relies on a rigorous cold aqueous workup followed by high-vacuum stripping.
Step-by-Step Methodology
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Filtration: Filter the crude reaction mixture through a medium-porosity glass frit under a nitrogen blanket to remove the bulk pyridinium hydrochloride salts.
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Aqueous Quench: Transfer the filtrate to a separatory funnel. Wash rapidly with ice-cold water (2x) and ice-cold brine (1x). Causality: Cold aqueous washes effectively partition residual pyridine and salts into the aqueous layer without providing enough thermal energy to hydrolyze the water-sensitive chloroformate.
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Desiccation: Dry the organic layer over anhydrous sodium sulfate (
) for 15 minutes. Filter to remove the drying agent. -
Solvent Stripping: Concentrate the filtrate using a rotary evaporator at ambient temperature (do not exceed 30°C) under reduced pressure.
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High-Vacuum Distillation (Optional but Recommended): To achieve >98% purity, transfer the crude oil to a short-path distillation apparatus. Apply a high vacuum (< 0.1 mm Hg). The extreme vacuum significantly depresses the boiling point, allowing the product to distill without undergoing thermal decomposition[5][7][8].
Purification workflow preventing thermal degradation of the target product.
Quantitative Data & Reaction Parameters
To ensure reproducibility, the following table summarizes the optimized reaction parameters, expected yields, and analytical metrics for the synthesis of long-chain alkyl chloroformates.
| Parameter / Metric | Optimized Condition / Expected Result | Mechanistic Rationale |
| Triphosgene Equivalents | 0.40 eq (1.20 eq Phosgene) | Ensures complete conversion of the alcohol while minimizing excess toxic gas. |
| Addition Temperature | 5°C – 10°C | Prevents the formation of dipentadecyl carbonate byproducts[4]. |
| Maturation Time | 2 – 4 hours at 20°C | Allows complete consumption of the sterically hindered 1-pentadecanol. |
| Distillation Pressure | < 0.1 mm Hg | Prevents thermal decarboxylation to pentadecyl chloride[5][7]. |
| Expected Yield | 85% – 92% | High efficiency due to the irreversible nature of the acyl substitution. |
| Purity (GC-FID) | > 95% (Post-vacuum distillation) | Removes trace unreacted alcohol and residual solvent. |
References
- US20190177262A1 - Process for producing chloroformate compound - Google P
- (PDF)
- Chemists' Guide to Chloroform
- Troubleshooting low conversion r
- N-Alkoxycarbonylaminoethyl-N'-arylureas Exhibiting Antistress and Plant Growth Regulation Properties Under Unfavorable Environmental Conditions, INEOS OPEN, 2018, 1(2), 98–102
- WO2004018408A1 - Synthesis and purification of nateglinide - Google P
- 638-41-5|Pentyl chloroform
- Alkylation of Alkenes: Ethylaluminum Sesquichloride-Mediated Hydro-Alkyl Additions with Alkyl Chloroformates and Di- tert- butylpyrocarbonate | Request PDF - ResearchG
Sources
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- 2. scribd.com [scribd.com]
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- 4. researchgate.net [researchgate.net]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. researchgate.net [researchgate.net]
- 7. N-Alkoxycarbonylaminoethyl-N'-arylureas Exhibiting Antistress and Plant Growth Regulation Properties Under Unfavorable Environmental Conditions, INEOS OPEN, 2018, 1(2), 98–102 [ineosopen.org]
- 8. WO2004018408A1 - Synthesis and purification of nateglinide - Google Patents [patents.google.com]
